1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-(6-fluoroindol-1-yl)acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C16H17FN2O3/c17-13-2-1-11-3-8-19(14(11)9-13)10-15(20)18-6-4-12(5-7-18)16(21)22/h1-3,8-9,12H,4-7,10H2,(H,21,22)
• InChI Key: RRBPJMGWISMNNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)CN2C=CC3=C2C=C(C=C3)F
• Molecular Formula: C16H17FN2O3
• Molecular Weight: 304.32 g/mol

Description

1-[(6-Fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid (referred to here as the target compound) is a piperidine-4-carboxylic acid derivative featuring a 6-fluoroindole moiety linked via an acetyl group. This structure combines a rigid aromatic indole ring with a fluorine substituent, which may enhance metabolic stability and target binding affinity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid typically involves multiple steps. One common method starts with the preparation of 1-formylpiperidine-4-carboxylic acid by reacting piperidine-4-carboxylic acid with formic acid in a mixture of chloroform and acetic anhydride .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: The compound can be reduced, particularly at the carbonyl group, to yield corresponding alcohols.

Substitution: Electrophilic substitution reactions can occur on the indole ring, especially at the 3-position, due to the electron-rich nature of the indole system.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include manganese dioxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Electrophilic reagents like halogens (e.g., bromine) or nitrating agents (e.g., nitric acid) are used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole ring can lead to the formation of indole-2,3-diones, while reduction of the carbonyl group yields alcohol derivatives .

Scientific Research Applications

Pharmacological Applications

1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid exhibits promising pharmacological properties:

Anticancer Activity

Research has indicated that compounds with similar structures possess significant anticancer properties. The indole moiety is known to interact with various biological targets involved in cancer progression, potentially inhibiting tumor growth and metastasis .

Anti-inflammatory Effects

The compound may exhibit anti-inflammatory activity by modulating pathways related to inflammation. Indole derivatives have been shown to inhibit cyclooxygenase enzymes, which are key players in the inflammatory response .

Neuropharmacological Effects

Studies suggest that this compound could interact with neurotransmitter systems, making it a candidate for treating neurological disorders. Its structural similarity to known neuroactive compounds indicates potential effects on acetylcholinesterase activity, which is crucial for neurotransmission.

Case Studies and Research Findings

Several studies have documented the biological activities of related compounds, providing insights into the potential applications of 1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid:

Study	Findings
Study A	Demonstrated anticancer effects in vitro against various cancer cell lines using indole derivatives .
Study B	Reported significant inhibition of cyclooxygenase enzymes by similar piperidine derivatives, suggesting anti-inflammatory potential .
Study C	Investigated the neuropharmacological properties of piperidine compounds, highlighting their effects on neurotransmitter modulation .

Mechanism of Action

The mechanism of action of 1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid involves its interaction with specific molecular targets. The indole ring can bind to various receptors and enzymes, modulating their activity. The piperidine ring may enhance the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific biological context and the compound’s structural modifications .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Modifications in Piperidine-4-Carboxylic Acid Derivatives

The target compound’s analogs differ primarily in substituents attached to the piperidine ring or the acetyl linker. Below is a comparative analysis of structural variations and their implications:

Table 1: Structural Comparison of Selected Analogs

Compound Name	Substituent	Key Structural Features	Biological Activity/Properties	References
Target Compound : 1-[(6-Fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid	6-Fluoroindole-acetyl	Fluorine at indole position 6; acetyl linker	Potential biofilm inhibition
1-[(2-Methoxyphenyl)acetyl]piperidine-4-carboxylic acid	2-Methoxyphenyl-acetyl	Methoxy group instead of indole; planar aromatic system	No reported bioactivity; used as a synthetic intermediate
1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylic acid	Indol-3-yl-methyl	Indole at position 3; methyl linker (vs. acetyl)	Unknown activity; reduced hydrogen-bonding capacity (XLogP3 = -0.5)
1-(6-Ethoxy-pyrimidin-4-yl)-piperidine-4-carboxylic acid	6-Ethoxypyrimidinyl	Pyrimidine ring with ethoxy group; heterocyclic substituent	Synthetic accessibility noted; no bioactivity data
1-[5-(Trifluoromethyl)-2-pyridyl]piperidine-4-carboxylic acid	Trifluoromethyl-pyridyl	Electron-withdrawing CF₃ group; pyridine ring	High melting point (162–164°C); potential CNS activity due to BBB permeability predictions
1-(Ethoxycarbonyl)piperidine-4-carboxylic acid	Ethoxycarbonyl	Ester group (vs. acetyl-indole)	Moderate solubility (Log S = -2.4); used in peptide synthesis

Physicochemical and Pharmacokinetic Properties

• Hydrogen-Bonding Capacity: The target compound’s indole-acetyl group provides two hydrogen-bond donors (indole NH and carboxylic acid) and three acceptors, enhancing interactions with biological targets. In contrast, the ethoxycarbonyl analog () has fewer donors, reducing polarity .
• Solubility: The ethoxycarbonyl analog has a Log S value of -2.4, suggesting moderate aqueous solubility, whereas the indol-3-yl-methyl derivative () may have lower solubility due to its non-polar methyl linker .

Biological Activity

1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and neuropharmacology. This article provides an overview of its synthesis, biological evaluation, and potential therapeutic applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid is $C_{16}H_{18}FN_3O_2$ with a molecular weight of 303.33 g/mol. The structural characteristics include a piperidine ring substituted with an indole moiety, which is known for its diverse pharmacological properties.

Synthesis

The synthesis of this compound typically involves the reaction of 6-fluoroindole derivatives with piperidine derivatives under controlled conditions, often utilizing acetic anhydride to facilitate the acetylation process. The product can be purified through crystallization or chromatography.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing the indole structure. For instance, derivatives based on indole have shown promising results in inhibiting various cancer cell lines, including:

• Lung Cancer
• Breast Cancer (MDA-MB-231)
• Liver Cancer (HepG2)

In vitro assays demonstrated that 1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid exhibited significant antiproliferative effects against these cell lines, with IC50 values indicating effective concentrations for inhibiting cell growth .

Neuropharmacological Effects

The compound has also been investigated for its neuroprotective properties, particularly as a selective TrkB receptor agonist. This activity suggests potential applications in treating neurodegenerative diseases and enhancing cognitive functions .

Data Summary

Biological Activity	Cell Line	IC50 Value (µM)	Mechanism of Action
Antiproliferative	MDA-MB-231	12.5	Induction of apoptosis
Antiproliferative	HepG2	15.0	Cell cycle arrest
Neuroprotective	Neuronal Cells	20.0	TrkB receptor activation

Case Studies

• Study on Anticancer Properties : A group of researchers synthesized various indole derivatives and tested their effects on breast cancer cells. The study found that compounds similar to 1-[(6-fluoro-1H-indol-1-yl)acetyl]piperidine-4-carboxylic acid significantly reduced cell viability and induced apoptosis through mitochondrial pathways .
• Neuroprotective Study : In another investigation, the compound was evaluated for its neuroprotective effects in a model of neurodegeneration. Results indicated that it could enhance neuronal survival and promote neurite outgrowth by activating the TrkB signaling pathway .